Cas no 70496-34-3 (S-Propionylthiocholine Chloride)

S-Propionylthiocholine Chloride is a specialized thiocholine ester derivative used primarily as a substrate for cholinesterase enzymes in biochemical assays. Its key advantage lies in its selective reactivity with butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), making it valuable for enzymatic studies and inhibitor screening. The propionyl moiety enhances stability compared to shorter-chain analogs, reducing spontaneous hydrolysis and improving assay reproducibility. This compound is particularly useful in spectrophotometric or electrochemical detection methods due to its clear enzymatic cleavage product, thiocholine, which reacts readily with chromogenic agents like DTNB. Its purity and consistent performance make it a reliable choice for research in neurochemistry and toxicology.
S-Propionylthiocholine Chloride structure
70496-34-3 structure
Product Name:S-Propionylthiocholine Chloride
CAS No:70496-34-3
MF:C8H18ClNOS
MW:211.752620220184
CID:565579
PubChem ID:3018012
Update Time:2025-06-26

S-Propionylthiocholine Chloride Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, chloride (1:1)
    • PROPIONYLTHIOCHOLINE CHLORIDE PURE A.R.
    • trimethyl(2-propanoylsulfanylethyl)azanium,chloride
    • EINECS 274-628-0
    • P-7600
    • Propionylthiocholine chloride
    • S-PROPIONYLTHIOCHOLINE CHLORIDE
    • AKOS030242689
    • 70496-34-3
    • FT-0629366
    • Trimethyl(2-(propionylthio)ethyl)ammonium chloride
    • Propionylthiocholine chloride A.R.
    • trimethyl(2-propanoylsulfanylethyl)azanium;chloride
    • N,N,N-Trimethyl-2-(propanoylsulfanyl)ethan-1-aminium chloride
    • DTXSID50990700
    • NS00046601
    • S-PROPIONYLTHIOCHOLINECHLORIDE
    • S-Propionylthiocholine Chloride
    • Inchi: 1S/C8H18NOS.ClH/c1-5-8(10)11-7-6-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
    • InChI Key: DFQTUNIXEAAEKC-UHFFFAOYSA-M
    • SMILES: [Cl-].S(C(CC)=O)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 211.08000
  • Monoisotopic Mass: 211.079763
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • PSA: 42.37000
  • LogP: -1.63360

S-Propionylthiocholine Chloride Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:−20°C

S-Propionylthiocholine Chloride Pricemore >>

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